Cas no 501433-13-2 (Benzoic acid, 3,6-difluoro-2-iodo-, methyl ester)

• Product Name: Benzoic acid, 3,6-difluoro-2-iodo-, methyl ester
• CAS No: 501433-13-2
• MF: C₈H₅F₂IO₂
• MW: 298.025381803513
• CID: 1565946
• Update Time: 2024-08-24

Benzoic acid, 3,6-difluoro-2-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,6-difluoro-2-iodo-, methyl ester
• methyl 3,6-difluoro-2-iodobenzoate

• Inchi： 1S/C8H5F2IO2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,1H3
• InChI Key： MLUQKXDNDNLRHV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(F)C=CC(F)=C1I

Computed Properties

• Exact Mass: 297.92975

Experimental Properties

• Density: 1.888±0.06 g/cm3(Predicted)
• Boiling Point: 276.4±40.0 °C(Predicted)
• PSA: 26.3